5-benzyl-1H-pyrrole-2-carbaldehyde
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Overview
Description
5-Benzyl-1H-pyrrole-2-carbaldehyde (5-BPCA) is an organic compound that is widely used in the research and development of a variety of drugs, including antibiotics, antifungals, and antivirals. 5-BPCA is a heterocyclic aldehyde that can be synthesized from simple starting materials and is known to have a wide range of biological activities. It has been used in the development of novel drugs, as well as in the study of the structure and function of proteins, enzymes, and other molecules.
Scientific Research Applications
- Py-2-C derivatives have been isolated from diverse natural sources, including fungi, plants (roots, leaves, and seeds), and microorganisms .
- Notably, pyrraline, a well-known diabetes molecular marker, contains a Py-2-C skeleton. It is produced after sequential reactions in vivo .
- Py-2-C derivatives exhibit various physiological activities:
- Py-2-C can be chemically synthesized by strong acid-catalyzed condensation of glucose and amino acid derivatives in vitro .
- Benzyl 1H-pyrrole-1-carbodithioate (a derivative of Py-2-C) serves as a RAFT (Reversible Addition-Fragmentation Chain Transfer) agent for controlled radical polymerization .
Natural Product Isolation and Origins
Physiological Activities
Chemical Synthesis and Applications
Polymerization and RAFT Agents
Salvia miltiorrhiza Extracts
Mechanism of Action
Target of Action
It’s known that pyrrole derivatives, which include this compound, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
Pyrrole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological activities .
Biochemical Pathways
Pyrrole-2-carboxaldehyde derivatives, which include 5-Benzyl-1H-Pyrrole-2-Carbaldehyde, have been isolated from many natural sources, including fungi, plants, and microorganisms . The well-known diabetes molecular marker, pyrraline, which is produced after sequential reactions in vivo, has a Py-2-C skeleton . These observations suggest that molecules containing this skeleton have various biological functions and may affect multiple biochemical pathways.
Result of Action
Pyrrole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that 5-Benzyl-1H-Pyrrole-2-Carbaldehyde could have a broad range of effects at the molecular and cellular levels.
properties
IUPAC Name |
5-benzyl-1H-pyrrole-2-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO/c14-9-12-7-6-11(13-12)8-10-4-2-1-3-5-10/h1-7,9,13H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIHSCRYTTYAHKJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=C(N2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-benzyl-1H-pyrrole-2-carbaldehyde |
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